1-(N-benzylamino)-1-cyclopropanemethanol

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• IUPAC Name: [1-(benzylamino)cyclopropyl]methanol
• InChI: InChI=1S/C11H15NO/c13-9-11(6-7-11)12-8-10-4-2-1-3-5-10/h1-5,12-13H,6-9H2
• InChI Key: CMAOBUKMVPCSTI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CO)NCC2=CC=CC=C2

Description

1-(N-benzylamino)-1-cyclopropanemethanol is a useful research compound. Its molecular formula is C11H15NO and its molecular weight is 177.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 1-amino-1-cyclopropanemethanol hydrochloride (1.1 g), benzaldehyde (945 mg) and triethylamine (1.24 ml) in 1,2-dichloroethane (10 ml), sodium triacetoxyborohydride (5.66 g) was added with ice-cooling over 5 minutes. After being stirred at room temperature for 13 hours, the mixture was poured into aqueous sodium bicarbonate solution and stirred for several hours. The organic layer was separated, dried over magnesium sulfate and evaporated under reduced pressure to give 1-(N-benzylamino)-1-cyclopropanemethanol (641 mg).

Synthesis routes and methods II

Procedure details